Cas no 166546-90-3 (1H-Indole-5-propanoicacid,1-[2-[[(4-fluorophenyl)sulfonyl]amino]ethyl]-3-(1H-imidazol-1-ylmethyl)-2-methyl-)

• Product Name: 1H-Indole-5-propanoicacid,1-[2-[[(4-fluorophenyl)sulfonyl]amino]ethyl]-3-(1H-imidazol-1-ylmethyl)-2-methyl-
• CAS No: 166546-90-3
• MF: C₂₄H₂₅FN₄O₄S
• MW: 484.543107748032
• CID: 152337
• Update Time: 2024-01-25

1H-Indole-5-propanoicacid,1-[2-[[(4-fluorophenyl)sulfonyl]amino]ethyl]-3-(1H-imidazol-1-ylmethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-propanoicacid,1-[2-[[(4-fluorophenyl)sulfonyl]amino]ethyl]-3-(1H-imidazol-1-ylmethyl)-2-methyl-
• UK 101613
• 1H-Indole-5-propanoic acid, 1-[2-[[(4-fluorophenyl)sulfonyl]amino]ethyl]-3-(1H-imidazol-1-ylmethyl)-2-methyl-

• Inchi： 1S/C24H25FN4O4S/c1-17-22(15-28-12-10-26-16-28)21-14-18(3-9-24(30)31)2-8-23(21)29(17)13-11-27-34(32,33)20-6-4-19(25)5-7-20/h2,4-8,10,12,14,16,27H,3,9,11,13,15H2,1H3,(H,30,31)
• InChI Key： VSXUTTLDHMEZJD-UHFFFAOYSA-N
• SMILES： N1(CCNS(C2=CC=C(F)C=C2)(=O)=O)C2=C(C=C(CCC(O)=O)C=C2)C(CN2C=NC=C2)=C1C

Computed Properties

• Exact Mass: 484.15825

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 744.7±70.0 °C(Predicted)
• PSA: 106.22
• pka: 4.61±0.10(Predicted)